![molecular formula C23H22N2O2 B2973766 N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(naphthalen-1-yl)acetamide CAS No. 955757-98-9](/img/structure/B2973766.png)
N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(naphthalen-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(naphthalen-1-yl)acetamide, also known as A-1264087, is a novel small molecule that has gained attention in scientific research due to its potential therapeutic applications. This compound was first synthesized by a team of researchers at Abbott Laboratories and has since been the subject of numerous studies.
Scientific Research Applications
Antiproliferative Activities
Research has highlighted the synthesis of derivatives of N-(naphthalen-2-yl)acetamide and their evaluation for antiproliferative activities against various human cancer cell lines. Notably, a derivative demonstrated significant antiproliferative activity against nasopharyngeal carcinoma cell lines, with specific cytotoxicity observed without affecting peripheral blood mononuclear cells at certain concentrations. This suggests potential applications in cancer treatment, emphasizing the compound's ability to inhibit cell proliferation selectively (I‐Li Chen et al., 2013).
Novel Biosynthetic Pathways
Another study focused on the discovery of a novel biosynthetic pathway to isoquinoline alkaloids, involving naphthylisoquinoline alkaloids. The research demonstrated that these alkaloids are synthesized from acetate units, contrasting with previous findings that they originate from aromatic amino acids. This reveals new insights into the biosynthesis of complex natural products and opens up possibilities for synthesizing bioactive compounds through novel pathways (G. Bringmann & D. Feineis, 2001).
Protein Kinase Inhibition
Isoquinolinesulfonamides, including derivatives of N-(naphthalen-1-yl)acetamide, have been identified as potent inhibitors of cyclic nucleotide-dependent protein kinase and protein kinase C. These findings suggest potential therapeutic applications in diseases where protein kinase signaling plays a critical role, including cancer and inflammatory conditions (H. Hidaka et al., 1984).
Synthesis and Chemical Reactivity
Further research has been dedicated to the synthesis and reactivity of related compounds, exploring multi-component coupling reactions and providing insights into the chemical properties that enable the creation of complex molecular architectures. These studies contribute to the development of synthetic methodologies that can be applied in the preparation of pharmacologically active molecules (P. Stevenson et al., 2007).
Antioxidant Activity
Additionally, derivatives of N-(naphthalen-1-yl)acetamide have been explored for their antioxidant properties. Studies on the free radical scavenging activity and mechanisms of these compounds highlight their potential as antioxidants, which could be beneficial in preventing oxidative stress-related diseases (Khawla Boudebbous et al., 2021).
Properties
IUPAC Name |
N-(2-acetyl-3,4-dihydro-1H-isoquinolin-7-yl)-2-naphthalen-1-ylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N2O2/c1-16(26)25-12-11-17-9-10-21(13-20(17)15-25)24-23(27)14-19-7-4-6-18-5-2-3-8-22(18)19/h2-10,13H,11-12,14-15H2,1H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBNDCQNDCMYVIB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC2=C(C1)C=C(C=C2)NC(=O)CC3=CC=CC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.